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Compound of Interest

Compound Name: 3-Methyl-2-nitroanisole

Cat. No.: B1294308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-2-nitroanisole, also known as 1-methoxy-3-methyl-2-nitrobenzene, is an aromatic

organic compound with the chemical formula C₈H₉NO₃.[1][2] Its molecular structure, featuring a

methoxy, a methyl, and a nitro group attached to a benzene ring, makes it a valuable

intermediate in organic synthesis. This technical guide provides an in-depth overview of the

commercial availability, physicochemical properties, synthesis, and applications of 3-Methyl-2-
nitroanisole, with a particular focus on its relevance to pharmaceutical research and

development. The strategic positioning of its functional groups allows for a variety of chemical

transformations, rendering it a versatile building block for the synthesis of more complex

molecules.[3]

Physicochemical Properties
3-Methyl-2-nitroanisole is typically a yellow liquid or a pale yellow to yellow solid.[4] Key

physicochemical properties are summarized in the table below, compiled from various suppliers

and databases.
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Property Value Reference

CAS Number 5345-42-6 [1][2]

Molecular Formula C₈H₉NO₃ [1][2]

Molecular Weight 167.16 g/mol [1]

Appearance
Yellow liquid or Pale yellow to

yellow solid
[3][4]

Melting Point 47 - 52 °C [4]

Boiling Point
170 °C at 35 mmHg; 284-286

°C
[3][5]

Density 1.16 g/cm³ [3]

Refractive Index 1.549 (n20/D) [3]

Purity ≥98% (GC), 99% [4]

Commercial Availability
3-Methyl-2-nitroanisole is available from a range of chemical suppliers, catering to both

research and industrial needs. The available quantities, purities, and supplier details are crucial

for researchers planning their synthetic routes. While some major suppliers like Sigma-Aldrich

have discontinued this specific product, it remains commercially available from other

specialized chemical companies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-nitroanisole
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/nitro/mm5345426
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-nitroanisole
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/nitro/mm5345426
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-nitroanisole
https://processpointchem.com/chemical-distributor/3-Methyl-2-nitroanisole-supplier-66211.aspx
https://chemistry.stackexchange.com/questions/41534/synthesis-of-2-methyl-4-nitrophenol-from-benzene
https://chemistry.stackexchange.com/questions/41534/synthesis-of-2-methyl-4-nitrophenol-from-benzene
https://processpointchem.com/chemical-distributor/3-Methyl-2-nitroanisole-supplier-66211.aspx
https://www.chembk.com/en/chem/3-methyl-2-nitroanisole(2-Nitro-3-methylanisole)
https://processpointchem.com/chemical-distributor/3-Methyl-2-nitroanisole-supplier-66211.aspx
https://processpointchem.com/chemical-distributor/3-Methyl-2-nitroanisole-supplier-66211.aspx
https://chemistry.stackexchange.com/questions/41534/synthesis-of-2-methyl-4-nitrophenol-from-benzene
https://www.benchchem.com/product/b1294308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name Purity
Available
Quantities

Notes

ProcessPointChe

micals

3-Methyl-2-

nitroanisole
Not specified Inquiry for quote

Also known as 2-

Nitro-3-

methylanisole

Aladdin Scientific
3-Methyl-2-

nitroanisole
min 98% (GC) 1 gram

For professional

manufacturing,

research, and

industrial use

only.

Chem-Impex
3-Methyl-2-

nitroanisole
≥ 99% (GC) Inquiry for quote

Also known as 2-

Methoxy-6-

methylnitrobenze

ne

ESSLAB
3-Methyl-2-

nitroanisole

1000 µg/mL in

isopropanol
1 mL

Supplied by

Chiron

ChemBK
3-methyl-2-

nitroanisole
Not specified Inquiry for quote

Lists multiple

suppliers

Synthesis of 3-Methyl-2-nitroanisole
A plausible and commonly employed method for the synthesis of 3-Methyl-2-nitroanisole
involves a two-step process starting from m-cresol. The first step is the nitration of m-cresol,

followed by the methylation of the resulting nitrophenol.

Experimental Protocol:
Step 1: Nitration of m-Cresol to yield 3-Methyl-2-nitrophenol

A detailed procedure for the nitration of m-cresol is described in the literature.[6] Typically, m-

cresol is first sulfonated using fuming sulfuric acid. The resulting sulfonic acid derivative is then

nitrated with a mixture of nitric acid and sulfuric acid. This directed nitration favors the formation

of 3-methyl-2-nitrophenol as the main product, although a smaller amount of the 5-methyl-2-

nitrophenol isomer is also formed as a by-product.[6]
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Step 2: Methylation of 3-Methyl-2-nitrophenol

The subsequent step involves the methylation of the phenolic hydroxyl group of 3-methyl-2-

nitrophenol. A standard method for this transformation is the Williamson ether synthesis. This

involves deprotonating the phenol with a suitable base, such as sodium hydroxide or potassium

carbonate, to form the corresponding phenoxide. The phenoxide is then reacted with a

methylating agent, typically dimethyl sulfate or methyl iodide, to yield 3-Methyl-2-nitroanisole.

Synthesis of 3-Methyl-2-nitroanisole

m-Cresol Nitration
(HNO₃, H₂SO₄) 3-Methyl-2-nitrophenol Methylation

(e.g., (CH₃)₂SO₄, Base) 3-Methyl-2-nitroanisole

Click to download full resolution via product page

Synthetic pathway for 3-Methyl-2-nitroanisole.

Applications in Drug Discovery and Development
3-Methyl-2-nitroanisole serves as a key building block in the synthesis of various

pharmaceutical intermediates and bioactive molecules.[3] The nitro group can be readily

reduced to an amine, which can then be further functionalized, while the methoxy and methyl

groups can influence the molecule's steric and electronic properties.

While specific examples detailing the use of 3-Methyl-2-nitroanisole in the synthesis of

marketed drugs are not readily available in the public domain, its utility can be inferred from the

synthesis of analogous compounds. For instance, substituted nitroaromatics are precursors to

a wide range of biologically active compounds, including antipsychotic agents like Mazapertine,

which involves the alkylation of a substituted nitrophenol followed by reduction of the nitro

group.[7] The nitro group is a common feature in many bioactive molecules, contributing to their

pharmacological effects.[8]

A general workflow for the utilization of 3-Methyl-2-nitroanisole in drug discovery involves its

incorporation into a larger molecular scaffold through a series of chemical transformations.
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Chemical Transformations

3-Methyl-2-nitroanisole

Reduction of Nitro Group
(e.g., H₂, Pd/C)

Functionalized Intermediate

Amine Functionalization
(e.g., Acylation, Alkylation)

Bioactive Molecule Candidate

Coupling Reactions
(e.g., Suzuki, Buchwald-Hartwig)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294308#commercial-availability-of-3-methyl-2-
nitroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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